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Compound of Interest

Compound Name: 4-Chlorooctane

Cat. No.: B1617971 Get Quote

Disclaimer: The following information is based on general best practices for handling

chlorinated hydrocarbons. A specific Safety Data Sheet (SDS) for 4-Chlorooctane (CAS 999-

07-5) was not readily available in the public domain during the creation of this document.

Isomers can have different properties; therefore, it is imperative to obtain and consult the

official SDS from your supplier before any handling or use of 4-Chlorooctane. The information

below should be used as a general guideline and not as a substitute for a substance-specific

SDS.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-Chlorooctane?

A1: While specific data for 4-Chlorooctane is limited, chlorinated alkanes can present several

hazards. Based on data for similar compounds like 1-Chlorooctane, potential hazards may

include:

Flammability: It may be a combustible liquid.

Toxicity: May be harmful if swallowed, causing aspiration hazards.

Environmental Hazards: Potentially toxic to aquatic life with long-lasting effects.[1]

Irritation: May cause skin and eye irritation upon contact.
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Q2: What personal protective equipment (PPE) should I wear when working with 4-
Chlorooctane?

A2: A risk assessment based on the specific experimental conditions should always be

conducted. However, as a general guideline, the following PPE is recommended when

handling chlorinated hydrocarbons:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., Viton®, nitrile rubber; consult the

manufacturer's glove selection guide).

Body Protection: A lab coat or chemical-resistant apron. In cases of potential splashing,

chemical-resistant coveralls may be necessary.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If engineering controls are insufficient, a NIOSH-approved respirator with appropriate

cartridges for organic vapors should be used.

Q3: How should I properly store 4-Chlorooctane?

A3: Proper storage is crucial for safety and to maintain the integrity of the chemical. General

storage guidelines include:

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[2]

Keep away from heat, sparks, open flames, and other sources of ignition.[2]

Store separately from incompatible materials, such as strong oxidizing agents.

The storage area should be secure and accessible only to authorized personnel.

Q4: What should I do in case of a spill?

A4: In the event of a spill, follow these general procedures, and always refer to your institution's

specific spill response protocol:

Evacuate: Immediately evacuate non-essential personnel from the spill area.
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Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: Use an inert absorbent material (e.g., sand, vermiculite, or commercial sorbent

pads) to contain the spill.[2]

Clean-up: Carefully collect the absorbed material into a labeled, sealed container for

hazardous waste disposal.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste according to local, state,

and federal regulations.
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Issue Potential Cause Recommended Action

Inconsistent experimental

results
Chemical degradation

Ensure the container is always

tightly sealed when not in use

to prevent exposure to air and

moisture. Store in a cool, dark

place.

Contamination

Use clean, dry glassware and

equipment. Avoid introducing

any impurities into the main

stock bottle.

Cloudy appearance of the

liquid
Water contamination

4-Chlorooctane is not

expected to be soluble in

water.[3] Cloudiness may

indicate the presence of

moisture. Consider using a

drying agent if appropriate for

your application, after

consulting chemical

compatibility charts.

Discoloration of the chemical Instability or reaction

Discontinue use of the

chemical and dispose of it as

hazardous waste. Do not use if

the chemical's appearance has

changed.

Quantitative Data Summary
Specific quantitative data for 4-Chlorooctane is not readily available. The following table for

the related isomer, 1-Chlorooctane, is provided for illustrative purposes only and should not be

used as a substitute for the specific data for 4-Chlorooctane.

Physical and Chemical Properties of 1-Chlorooctane (for illustrative purposes)
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Property Value

CAS Number 111-85-3

Molecular Formula C8H17Cl

Molecular Weight 148.68 g/mol

Boiling Point 182 °C

Flash Point 68 °C

Density 0.872 g/cm³ at 20 °C

Water Solubility Not miscible or difficult to mix

Experimental Protocols
No specific experimental protocols for 4-Chlorooctane were found in the search results. When

designing experiments, always perform a thorough risk assessment and consult relevant

literature for methodologies involving similar compounds.
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Caption: General workflow for safely handling 4-Chlorooctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1617971?utm_src=pdf-body
https://www.benchchem.com/product/b1617971?utm_src=pdf-body-img
https://www.benchchem.com/product/b1617971?utm_src=pdf-body
https://www.benchchem.com/product/b1617971?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. cpachem.com [cpachem.com]

2. fishersci.com [fishersci.com]

3. solubilityofthings.com [solubilityofthings.com]

To cite this document: BenchChem. [Technical Support Center: 4-Chlorooctane Handling and
Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1617971#best-practices-for-handling-and-storing-4-
chlorooctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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